Cas no 996-97-4 (N,N-Diethyloctanamide)

• Product Name: N,N-Diethyloctanamide
• CAS No: 996-97-4
• MF: C₁₂H₂₅NO
• MW: 199.333003759384
• CID: 40466
• Update Time: 2026-05-14

N,N-Diethyloctanamide Chemical and Physical Properties

Names and Identifiers

• N,N-Diethyloctanamide
• OXALIC DIHYDRAZIDE
• Caprylic acid diethylamide
• N,N-caprylic acid diethylamide
• N,N-Diaethyl-octanamid
• N,N-diethylcaprylamide
• N,N-Diethyloctamide
• N,N-diethyl-octanamide
• N,N-Diethyloctylamide
• Octanamide,N,N-diethyl
• Octanamide,N-diethyl
• Octansaeure-diaethylamid

• Inchi： 1S/C12H25NO/c1-4-7-8-9-10-11-12(14)13(5-2)6-3/h4-11H2,1-3H3
• InChI Key： FHJRFIYKPIXQNQ-UHFFFAOYSA-N
• SMILES： CCCCCCCC(=O)N(CC)CC

Computed Properties

• Exact Mass: 199.19400
• Monoisotopic Mass: 199.194
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 9
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.3A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.5

Experimental Properties

• Color/Form: Colorless transparent liquid
• Density: 0.862
• Boiling Point: 259.6 °C at 760 mmHg
• Flash Point: 97.1 °C
• Refractive Index: 1.444
• PSA: 20.31000
• LogP: 3.21530

Additional information on N,N-Diethyloctanamide

Recent Advances in the Study of N,N-Diethyloctanamide (CAS: 996-97-4) in Chemical Biology and Pharmaceutical Research

N,N-Diethyloctanamide (CAS: 996-97-4) is a chemical compound that has garnered increasing attention in the field of chemical biology and pharmaceutical research due to its unique properties and potential applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activities, and potential therapeutic uses. The information presented herein is derived from recent peer-reviewed publications, industry reports, and technical documents to ensure accuracy and relevance.

Recent studies have highlighted the role of N,N-Diethyloctanamide as a versatile intermediate in organic synthesis. Its amphiphilic nature makes it particularly useful in the development of novel drug delivery systems. For instance, researchers have explored its application in enhancing the solubility and bioavailability of poorly water-soluble drugs. A 2023 study published in the *Journal of Medicinal Chemistry* demonstrated that N,N-Diethyloctanamide could significantly improve the pharmacokinetic profiles of certain anticancer agents, suggesting its potential as a excipient in formulation development.

In addition to its pharmaceutical applications, N,N-Diethyloctanamide has been investigated for its biological activities. Preliminary in vitro studies have shown that this compound exhibits moderate antimicrobial properties against a range of Gram-positive and Gram-negative bacteria. These findings, reported in the *European Journal of Medicinal Chemistry*, indicate that N,N-Diethyloctanamide could serve as a lead compound for the development of new antimicrobial agents. However, further in vivo studies are required to validate these results and assess its safety profile.

The synthesis and characterization of N,N-Diethyloctanamide have also been a focus of recent research. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to elucidate its structural properties and purity. A 2022 study in *Organic Process Research & Development* detailed an optimized synthetic route for N,N-Diethyloctanamide, achieving high yields and minimal by-products. This advancement is expected to facilitate its large-scale production for industrial and pharmaceutical applications.

Despite these promising developments, challenges remain in the widespread adoption of N,N-Diethyloctanamide. Regulatory considerations, such as its classification and safety assessment, need to be addressed. Moreover, the environmental impact of its production and disposal warrants further investigation. Collaborative efforts between academia and industry will be crucial to overcoming these hurdles and unlocking the full potential of this compound.

In conclusion, N,N-Diethyloctanamide (CAS: 996-97-4) represents a compound of significant interest in chemical biology and pharmaceutical research. Its diverse applications, from drug delivery to antimicrobial activity, underscore its versatility. Continued research and development efforts are essential to fully understand its mechanisms of action and optimize its use in therapeutic and industrial settings. This briefing serves as a snapshot of the current state of knowledge and highlights avenues for future exploration.